Phenylglyoxal
Description
Phenylglyoxal is a member of phenylacetaldehydes.
Phenylglyoxal is a natural product found in Ipomoea purpurea with data available.
A reagent that is highly selective for the modification of arginyl residues. It is used to selectively inhibit various enzymes and acts as an energy transfer inhibitor in photophosphorylation.
Scientific Research Applications
Chemical Modification of Arginine Residues in Proteins
Phenylglyoxal has been found useful as a reagent for chemically modifying arginine residues in proteins. It reacts with the guanido group of arginine residues under mild conditions, forming a stable derivative, especially under mildly acidic conditions. This reagent has been used to study proteins like bovine pancreatic ribonuclease A, where it modified specific arginine residues near the enzyme's active site (Takahashi, 1968).
Shelf-Life Extension in Food Products
Phenylglyoxal has been explored for extending the shelf-life of food products, such as vacuum-packaged ground beef. It delays spore germination and inhibits vegetative cells of spore-forming bacteria. This compound has shown the potential to maintain product quality and texture under temperature abuse conditions (Bowles & Miller, 1994).
Inhibition of Enzymatic Activity
Phenylglyoxal has been used to study the inhibition of creatine kinase, an enzyme crucial in energy metabolism. It has been shown to modify specific arginine residues in the enzyme, leading to the inactivation and loss of nucleotide binding (Wood et al., 1998).
Effect on DNA and RNA Polymerases
This compound has been found to inhibit DNA and RNA polymerases by interfering with their template binding functions. This implies the presence of an arginine residue at the template binding site of these enzymes, indicating a similar mechanism in the template binding function of various polymerases (Srivastava & Modak, 1980).
Selective Inhibition of Phagocytosis
Phenylglyoxal has been studied for its effect on human neutrophil functions, including phagocytosis. It was initially reported to selectively inhibit endocytosis, but further research suggested it affects several cell functions, not just phagocytosis (van Schaik et al., 1979).
Role in Amino Acid Transport
Phenylglyoxal has been used to study the function of amino acid transporters. For instance, it was found to inhibit KAAT1-mediated leucine transport, suggesting its utility in studying the structure and function of amino acid transporters (Castagna et al., 2002).
Identification of Essential Residues in Enzymes
This compound has been employed in the identification of essential arginine residues in enzymes like type II dehydroquinases, aiding in the understanding of their functional mechanisms (Krell et al., 1995).
properties
IUPAC Name |
2-oxo-2-phenylacetaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6O2/c9-6-8(10)7-4-2-1-3-5-7/h1-6H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OJUGVDODNPJEEC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8025888 |
Source
|
| Record name | Phenylglyoxal | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8025888 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
134.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Phenylglyoxal | |
CAS RN |
1074-12-0 |
Source
|
| Record name | Phenylglyoxal | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1074-12-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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| Record name | Phenylglyoxal | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001074120 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | phenylglyoxal | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=156299 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | phenylglyoxal | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=26909 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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| Record name | Phenylglyoxal | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8025888 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Benzoylformaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.012.761 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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| Record name | PHENYLGLYOXAL | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/N45G3015PA | |
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